Cas no 2503204-99-5 (tert-butyl 4-(6-oxo-1,6-dihydropyridine-3-amido)benzoate)

• Product Name: tert-butyl 4-(6-oxo-1,6-dihydropyridine-3-amido)benzoate
• CAS No: 2503204-99-5
• MF: C₁₇H₁₈N₂O₄
• MW: 314.335824489594
• MDL: MFCD32860179
• CID: 5670037
• PubChem ID: 155822583
• Update Time: 2025-06-11

tert-butyl 4-(6-oxo-1,6-dihydropyridine-3-amido)benzoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(6-oxo-1,6-dihydropyridine-3-amido)benzoate
• Tert-butyl 4-[(6-oxo-1H-pyridine-3-carbonyl)amino]benzoate
• 2503204-99-5
• EN300-27148157

• MDL： MFCD32860179
• Inchi： 1S/C17H18N2O4/c1-17(2,3)23-16(22)11-4-7-13(8-5-11)19-15(21)12-6-9-14(20)18-10-12/h4-10H,1-3H3,(H,18,20)(H,19,21)
• InChI Key： FJLPOGRBXYWZGG-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=CC=1)NC(C1C=CC(NC=1)=O)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 314.12665706g/mol
• Monoisotopic Mass: 314.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 84.5Ų

Additional information on tert-butyl 4-(6-oxo-1,6-dihydropyridine-3-amido)benzoate

Professional Introduction to Tert-butyl 4-(6-oxo-1,6-dihydropyridine-3-amido)benzoate (CAS No. 2503204-99-5)

Tert-butyl 4-(6-oxo-1,6-dihydropyridine-3-amido)benzoate, a compound with the CAS number 2503204-99-5, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of a tert-butyl group and a benzoate moiety alongside a pyridine derivative suggests multifaceted interactions that could be exploited for therapeutic purposes.

The< strong>tert-butyl 4-(6-oxo-1,6-dihydropyridine-3-amido)benzoate molecule is structured around a benzoic acid backbone, which is a well-known scaffold in medicinal chemistry. The benzoate group not only contributes to the overall stability of the molecule but also serves as a platform for further functionalization. This structural feature is particularly relevant in the context of developing novel bioactive compounds that can interact with biological targets in a specific manner.

One of the most intriguing aspects of this compound is its< strong>pyridine-3-amido substituent. Pyridine derivatives are widely recognized for their role in pharmaceuticals due to their ability to form hydrogen bonds and coordinate with metal ions. The amide functionality further enhances the compound's potential by allowing for diverse interactions with biological molecules. This combination makes tert-butyl 4-(6-oxo-1,6-dihydropyridine-3-amido)benzoate a promising candidate for further investigation in the development of new drugs.

Recent research has highlighted the importance of< strong>pyridine-based compounds in medicinal chemistry. Studies have demonstrated that these molecules can exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The< strong>tert-butyl 4-(6-oxo-1,6-dihydropyridine-3-amido)benzoate structure aligns well with these findings, suggesting that it may possess similar therapeutic potential.

The< strong>CAS number 2503204-99-5 provides a unique identifier for this compound, facilitating its recognition and study in scientific literature. This standardized numbering system ensures that researchers around the world can accurately reference and discuss the compound, fostering collaboration and knowledge sharing in the field.

In addition to its structural features, the< strong>tert-butyl group in this molecule plays a crucial role in determining its chemical properties. The tert-butyl group is known for its steric hindrance, which can influence the compound's solubility, reactivity, and interaction with biological targets. This characteristic makes it an important consideration in drug design, as it can help optimize the pharmacokinetic properties of the final drug product.

The< strong>benzoate moiety is another key feature that contributes to the compound's potential therapeutic applications. Benzoic acid derivatives are well-documented for their antimicrobial and anti-inflammatory effects. By incorporating this moiety into the< strong>tert-butyl 4-(6-oxo-1,6-dihydropyridine-3-amido)benzoate structure, researchers aim to leverage these known properties while exploring new mechanisms of action.

The< strong>pyridine ring, along with its associated functionalities, is particularly noteworthy due to its versatility in drug design. Pyridine-based compounds have been successfully used in various therapeutic areas, including central nervous system disorders, cardiovascular diseases, and infectious diseases. The< strong>tert-butyl 4-(6-oxo-1,6-dihydropyridine-3-amido)benzoate molecule represents an innovative approach to utilizing this scaffold for new drug development.

The< strong>CAS number 2503204-99-5 serves as a critical reference point for researchers studying this compound. It ensures that all related research papers, patents, and chemical databases accurately identify and categorize the substance. This level of precision is essential for advancing scientific knowledge and ensuring reproducibility in experiments.

The< strong>tert-butyl group, as mentioned earlier, contributes significantly to the compound's overall properties. Its steric bulk can influence how the molecule interacts with enzymes and receptors in biological systems. This feature is particularly important in drug design, as it can help improve selectivity and reduce off-target effects.

The< strong>pyridine ring's ability to form hydrogen bonds makes it an excellent candidate for designing molecules that can interact with biological targets in a specific manner. This property is crucial for developing drugs that can bind tightly to their targets without affecting other molecules in the body.

The< strong>CAS number 2503204-99-5's role as a unique identifier ensures that researchers can easily locate and access relevant information about this compound. This accessibility is vital for fostering collaboration and accelerating progress in pharmaceutical research.

In conclusion,< strong>Tert-butyl 4-(6-oxo-1,6-dihydropyridine-3-amido)benzoate (CAS No. 2503204-99-5) represents a significant advancement in pharmaceutical chemistry. Its unique molecular structure and functional groups make it a promising candidate for further investigation in drug development. The combination of structural features such as the tert-butyl group, benzoate moiety, and pyridine derivative offers numerous possibilities for designing novel bioactive compounds with therapeutic potential.